Cas no 88268-06-8 (Quinazoline, 5,6,7,8-tetrahydro-4-methyl-2-(1-piperazinyl)-)

• Product Name: Quinazoline, 5,6,7,8-tetrahydro-4-methyl-2-(1-piperazinyl)-
• CAS No: 88268-06-8
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 639267
• PubChem ID: 13111264
• Update Time: 2025-04-19

Quinazoline, 5,6,7,8-tetrahydro-4-methyl-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 5,6,7,8-tetrahydro-4-methyl-2-(1-piperazinyl)-
• 4-methyl-2-piperazin-1-yl-5,6,7,8-tetrahydroquinazoline
• 5,6,7,8-tetrahydro-4-methyl-2-(1-piperazinyl)Quinazoline
• SCHEMBL10512778
• FT-0720644
• 88268-06-8
• DTXSID70518546
• 4-Methyl-2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C13H20N4/c1-10-11-4-2-3-5-12(11)16-13(15-10)17-8-6-14-7-9-17/h14H,2-9H2,1H3
• InChI Key： ARRUGWFKUPFPBR-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C)=C3C(CCCC3)=N2)CCNCC1

Computed Properties

• Exact Mass: 232.16879665g/mol
• Monoisotopic Mass: 232.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41Ų